Cas no 850807-08-8 (Ethyl 3-amino-5-fluorobenzoate)

Ethyl 3-amino-5-fluorobenzoate structure
850807-08-8 structure
Product Name:Ethyl 3-amino-5-fluorobenzoate
CAS No:850807-08-8
MF:C9H10FNO2
MW:183.179605960846
MDL:MFCD05864359
CID:1082188
PubChem ID:2758794
Update Time:2025-04-20

Ethyl 3-amino-5-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-amino-5-fluorobenzoate
    • AKOS005259226
    • 850807-08-8
    • SCHEMBL977094
    • Ethyl 3-fluoro-5-aminobenzoate
    • MB03645
    • Ethyl 5-Amino-3-fluorobenzoate
    • ethyl3-amino-5-fluorobenzoate
    • 5-amino-3-fluorobenzoic acid ethyl ester
    • MFCD05864359
    • EN300-6511413
    • WWQHGHVXYIMKGU-UHFFFAOYSA-N
    • DB-088089
    • BBL101512
    • STL555308
    • MDL： MFCD05864359
    • Inchi： 1S/C9H10FNO2/c1-2-13-9(12)6-3-7(10)5-8(11)4-6/h3-5H,2,11H2,1H3
    • InChI Key： WWQHGHVXYIMKGU-UHFFFAOYSA-N
    • SMILES： FC1C=C(C=C(C(=O)OCC)C=1)N

Computed Properties

  • Exact Mass: 183.06955672g/mol
  • Monoisotopic Mass: 183.06955672g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 52.3Ų

Ethyl 3-amino-5-fluorobenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
022026-1g
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 ￡98.00 2022-03-01
Alichem
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abcr
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5-Amino-3-fluorobenzoic acid ethyl ester; .
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 €237.50 2023-04-13
Enamine
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Enamine
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0.1g
 $364.0 2023-05-31
Enamine
EN300-6511413-0.25g
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0.25g
 $381.0 2023-05-31
Enamine
EN300-6511413-0.5g
ethyl 3-amino-5-fluorobenzoate
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0.5g
 $397.0 2023-05-31
Enamine
EN300-6511413-1.0g
ethyl 3-amino-5-fluorobenzoate
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 $414.0 2023-05-31
Enamine
EN300-6511413-2.5g
ethyl 3-amino-5-fluorobenzoate
 850807-08-8
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Enamine
EN300-6511413-5.0g
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